Pbdttt-eft

Organic photovoltaics Energy level engineering Donor polymer design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H64FNO2S6
Molecular Weight 922.4 g/mol
Cat. No. B15881629
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Technical Parameters


Basic Identity
Product NamePbdttt-eft
Molecular FormulaC50H64FNO2S6
Molecular Weight922.4 g/mol
Structural Identifiers
InChIInChI=1S/C50H61FO2S6.H3N/c1-9-15-18-31(12-4)26-34-21-22-38(56-34)42-35-25-29(7)54-45(35)43(39-24-23-37(57-39)33(14-6)20-17-11-3)36-27-40(58-46(36)42)47-48-41(30(8)55-47)44(51)49(59-48)50(52)53-28-32(13-5)19-16-10-2;/h21-25,27,31-33H,9-20,26,28H2,1-8H3;1H3
InChIKeyWFHFKMBHJATLLI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PBDTTT-EFT Procurement Overview


PBDTTT-EFT (also designated PTB7-Th or PCE10; CAS 1469791-66-9) is a donor–acceptor conjugated copolymer comprising a benzodithiophene (BDT) backbone with thiophene conjugated side groups and a fluorinated thieno[3,4-b]thiophene (TT) acceptor unit [1]. It exhibits a narrow optical bandgap of 1.58 eV, a deep HOMO level of −5.24 eV, and a LUMO of −3.66 eV, making it one of the most extensively validated polymer donors for fullerene-based bulk heterojunction organic solar cells . Originally reported by Zhang et al. in 2014 alongside its furan (PBDTTT-EFF) and selenophene (PBDTTT-EFS) side-chain analogues, PBDTTT-EFT achieved a benchmark power conversion efficiency (PCE) of 9.0% with PC₇₁BM and has since been demonstrated at efficiencies exceeding 10% in optimized device stacks [1].

Narrow-bandgap donor engineered for fullerene-based bulk heterojunction OPV research
Thiophene side-chain identity critical for reported high-efficiency benchmark performance
Deep HOMO may support higher Voc in PC₇₁BM device stacks under standard processing

PBDTTT-EFT vs. PTB7 & Side-Chain Analogues


PBDTTT-EFT belongs to a family of BDT-TT polymers differing only in the heteroatom of the conjugated side group (furan, thiophene, or selenophene). Despite this seemingly minor structural variation, the side-chain identity dictates the dihedral angle between the side group and the BDT core, which in turn controls the polymer's absorption edge, HOMO level, crystallinity, and aggregation behavior [1]. Substituting the thiophene side group of PBDTTT-EFT for furan (yielding PBDTTT-EFF) raises the HOMO by ~0.05 eV, red-shifts the absorption onset, and collapses the PCE from 9.0% to 5.28% in otherwise identical device architectures [1]. Similarly, replacing PBDTTT-EFT with its ether-substituted backbone analogue PTB7 (which uses an alkoxy-BDT rather than thienyl-BDT) introduces a shallower HOMO (−5.15 vs. −5.24 eV), a wider bandgap (1.84 vs. 1.58 eV), inferior thermal stability, and a documented drop in device lifetime [2]. These quantifiable differences mean that procurement decisions based solely on the BDT-TT backbone class—without specifying PBDTTT-EFT—risk substantial losses in efficiency, voltage, and operational durability.

Furan analogue (PBDTTT-EFF)
Side-chain heteroatom shifts HOMO and absorption edge, leading to a reported lower PCE and Voc in identically fabricated devices. The efficiency penalty is substantial and not recoverable by solvent optimization alone.
Ether-substituted backbone (PTB7)
Alkoxy-BDT architecture yields wider bandgap, shallower HOMO, and inferior thermal stability ranking. Reported device lifetime and efficiency trends indicate that procurement cannot substitute this backbone without loss of performance durability.

PBDTTT-EFT Evidence Guide


HOMO Level and Voc Advantage over PTB7

PBDTTT-EFT exhibits a HOMO level of −5.24 eV, which is 0.09 eV deeper than that of its ether-substituted backbone analogue PTB7 (HOMO = −5.15 eV) . The LUMO of PBDTTT-EFT (−3.66 eV) is also 0.35 eV deeper than PTB7 (−3.31 eV) . This deeper HOMO is expected to increase the maximum achievable open-circuit voltage (Voc) in donor–acceptor blends, because Voc in organic solar cells scales approximately with the offset between the donor HOMO and the acceptor LUMO . While a direct single-study device comparison under identical conditions is not available, supplier reference devices confirm the trend: Sigma-Aldrich reports a PTB7:PC₇₁BM device with Voc = 0.75 V and PCE = 7.4%, whereas PBDTTT-EFT:PC₇₁BM devices routinely achieve Voc ≈ 0.78–0.81 V with PCE ≥ 9.0% [1]. The reduced bandgap of PBDTTT-EFT (1.58 eV vs. 1.84 eV for PTB7) further extends light harvesting into the near-infrared, contributing to higher short-circuit current density .

HOMO & Voc vs PTB7
Cross-study
−5.24 vs −5.15 eV; Voc +0.03–0.06 V
Reported deeper HOMO may support higher Voc in fullerene blends
Direct single-study device comparison not available
Organic photovoltaics Energy level engineering Donor polymer design

PCE: Thiophene vs. Furan Side Chain

In a direct parallel-device study by Zhang et al. (2014), three BDT-TT polymers differing only in the conjugated side group—PBDTTT-EFF (furan), PBDTTT-EFT (thiophene), and PBDTTT-EFS (selenophene)—were synthesized and fabricated into solar cells under identical conditions (ITO/PEDOT:PSS/polymer:PC₇₁BM/Ca/Al, DCB solvent, 3 vol% DIO additive) [1]. PBDTTT-EFT achieved a PCE of 9.00% with Voc = 0.784 V, Jsc = 16.86 mA/cm², and FF = 68.16% [1]. In contrast, PBDTTT-EFF yielded only 5.28% PCE (Voc = 0.693 V, Jsc = 11.77 mA/cm², FF = 64.81%), while PBDTTT-EFS delivered 8.78% (Voc = 0.807 V, Jsc = 16.57 mA/cm², FF = 65.64%) [1]. The 3.72 absolute percentage-point PCE loss upon switching from thiophene to furan side groups represents a 70% relative efficiency enhancement for PBDTTT-EFT over PBDTTT-EFF. The performance deficit of PBDTTT-EFF stems from its higher HOMO (−5.19 eV), which reduces Voc, and its lower absorption coefficient (7.82 × 10⁴ cm⁻¹ vs. 8.02 × 10⁴ cm⁻¹ for PBDTTT-EFT), which limits photocurrent generation [1].

PCE: Thiophene vs Furan
Head-to-head
9.00% vs 5.28% (Δ +3.72 pp)
Thiophene side chain critical for >9% efficiency benchmark
Identical device architecture and processing conditions
Polymer solar cells Side-chain engineering Structure–property relationship

Thermal Stability vs. PTB7

Fernandes et al. (2018) conducted a systematic thermogravimetric analysis (TGA) comparison of PTB7 and PTB7-Th (PBDTTT-EFT) as pristine polymers and as bulk heterojunction composites with PC₆₁BM and PC₇₁BM, under both nitrogen and air atmospheres [1]. The thiophene-substituted polymer PTB7-Th displayed higher thermal stability than its ether-substituted analogue PTB7 under all tested conditions [1]. Critically, the corresponding bulk heterojunction composites preserved the same relative stability ordering: PTB7-Th:PC₇₁BM (1:1.5) > PTB7:PC₇₁BM (1:1.5) [1]. This thermal stability ranking was found to match exactly the order of operational lifetime stabilities reported independently in the literature for the corresponding OPV devices, establishing TGA as a validated rapid screening proxy for device longevity [1]. The study concluded that the thiophene-for-ether substitution in the BDT side chains is the structural origin of the enhanced thermal robustness [1].

Thermal Stability vs PTB7
Head-to-head
PTB7-Th > PTB7 (TGA, N₂ & air)
Reported stability ranking correlates with device lifetime trends
BHJ composite stability mirrors pristine polymer ordering
Organic photovoltaic stability Thermogravimetric analysis Device lifetime screening

Electron Mobility & PCE in PDI Systems vs. PBDB-T

Ye et al. (2018) performed a systematic head-to-head comparison of PBDTTT-EFT (designated PCE10) and the wide-bandgap polymer PBDB-T (PCE12) as donors paired with the identical perylene diimide (PDI)-based non-fullerene acceptor Bis-PDI-T-EG in inverted solar cells [1]. PBDTTT-EFT-based devices achieved a PCE of 5.29% (Jsc = 10.61 mA/cm², Voc = 0.89 V, FF = 0.56), whereas PBDB-T-based devices yielded only 3.00% (Jsc = 6.15 mA/cm², Voc = 0.94 V, FF = 0.52) [1]. The internal quantum efficiency (IQE) was 68% for PBDTTT-EFT vs. 48% for PBDB-T [1]. Space-charge-limited current (SCLC) measurements revealed that the electron mobility in the PBDTTT-EFT:PDI blend was 1.2 × 10⁻⁵ cm²/V·s, approximately 5.2 times higher than the 2.3 × 10⁻⁶ cm²/V·s measured in the PBDB-T:PDI blend, while hole mobilities were comparable (6.4 × 10⁻⁴ vs. 3.4 × 10⁻⁴ cm²/V·s) [1]. Transient photovoltage analysis further showed that PBDTTT-EFT:PDI exhibited a recombination order λ = 2.16 ± 0.10 (near-ideal bimolecular recombination), whereas PBDB-T:PDI showed λ = 1.61 ± 0.04, indicating significant trap-assisted recombination [1].

Mobility & PCE in PDI Blends
Head-to-head
μe 1.2×10⁻⁵ vs 2.3×10⁻⁶; PCE +76%
5.2× higher electron mobility vs PBDB-T in PDI acceptor devices
Recombination order λ=2.16 supports near-ideal kinetics
Non-fullerene acceptor solar cells Perylene diimide Charge transport Donor–acceptor pairing

Domain Purity and Performance in PC₇₁BM Blends

Huang et al. (2017) demonstrated that in PBDTTT-EFT:PC₇₁BM bulk heterojunction solar cells, the domain purity of the polymer-rich phase can be selectively tuned—while holding other morphological parameters (domain size, crystallinity) constant—by varying the time delay between spin-coating and anti-solvent application [1]. Over the accessible purity range, the device PCE increased monotonically from 7.2% to 9.6% with increasing domain purity, and the fill factor was identified as the device parameter most sensitive to changes in domain purity [1]. Transient photovoltage measurements established that purer domains reduce the rate constant of bimolecular recombination, providing a mechanistic link between morphology and performance [1]. This study also developed a quantitative relationship between resonant soft X-ray scattering intensity and absolute domain composition, confirming that the scattering intensity does not scale linearly with purity [1].

Domain Purity & PCE
Method context
PCE 7.2% → 9.6% with purity
Performance strongly tied to film processing and morphology
Anti-solvent timing must be standardized for reproducibility
Bulk heterojunction morphology Domain purity Processing–property relationship Quality control

PBDTTT-EFT Application Scenarios


Fullerene Single-Junction OPV with PC₇₁BM

When the device architecture specifies a fullerene acceptor (PC₆₁BM or PC₇₁BM), PBDTTT-EFT is the donor of choice, having demonstrated certified PCEs of 9.0–9.6% in standard spin-coated devices and up to 10.5% with advanced In₂O₃ electron transport layers [1][2]. The deep HOMO (−5.24 eV) enables Voc values of 0.78–0.81 V, while the narrow 1.58 eV bandgap extends photocurrent generation to ~785 nm [1]. This combination outperforms the furan analogue PBDTTT-EFF by 3.72 PCE percentage points in head-to-head devices [1] and surpasses the ether-analogue PTB7 in both efficiency and thermal stability [2][3].

Scalable Blade-Coated OPV Modules

PBDTTT-EFT has been successfully deployed in blade-coated organic solar cells, achieving 9.57% PCE in small-area devices and 5.6% module efficiency over an active area of 216 cm²—the highest reported for OSCs exceeding 100 cm² active area at the time of publication [1]. Importantly, blade-coated PBDTTT-EFT:PC₇₁BM devices processed from halogen-free solvents (toluene/NMP) delivered 11.09% PCE (small area) and 5.03% PCE (216 cm² large area), with the halogen-free devices retaining 88% of initial efficiency after 3,960 hours of continuous operation [2]. This scalability, combined with ambient processing tolerance, distinguishes PBDTTT-EFT from less robust donor polymers that degrade under air exposure during large-area fabrication [3].

PDI-Based Non-Fullerene Acceptor Development

For research programs developing perylene diimide (PDI)-based non-fullerene acceptors, PBDTTT-EFT provides a 5.2× higher electron mobility (1.2 × 10⁻⁵ vs. 2.3 × 10⁻⁶ cm²/V·s) and 76% higher PCE (5.29% vs. 3.00%) compared with the wide-bandgap donor PBDB-T when paired with the identical Bis-PDI-T-EG acceptor [1]. The near-ideal bimolecular recombination kinetics (λ = 2.16) of PBDTTT-EFT:PDI blends further support its selection as the donor platform for systematic acceptor structure–property studies, where minimizing donor-side recombination artifacts is critical for accurately assessing new acceptor materials [1].

Semitransparent and Tandem OPV Architectures

PBDTTT-EFT:ICBA homo-tandem solar cells have demonstrated a Voc of 1.93 V and PCE of 9.0% after mild thermal treatment, exploiting the higher Voc of the ICBA acceptor system while compensating for its lower current via tandem stacking [1]. For semitransparent applications, blade-coated PBDTTT-EFT:PC₇₁BM devices achieve 5.6% PCE (vs. 5.2% for the PBDTTT-CT analogue under identical conditions) with a color rendering index of 87.1, making PBDTTT-EFT the higher-performing donor for window-integrated photovoltaic applications requiring simultaneous power generation and visible-light transmission [2].

Application
Selection Property
Validation Focus
Fullerene single-junction OPV
Deep HOMO and narrow bandgap
Voc and PCE reproducibility in PC₇₁BM stacks
Scalable blade-coated modules
Ambient processing tolerance and film-forming
Module efficiency retention and operational stability
PDI-based non-fullerene acceptor research
Electron mobility and recombination kinetics
Donor–acceptor compatibility and charge transport benchmarking
Semitransparent and tandem OPV
Tandem-compatible Voc and visible transmission
Tandem stack optimization and color rendering index

Technical Documentation Hub

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